2-(4-Methoxybenzylthio)aniline

• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]aniline
• InChI: InChI=1S/C14H15NOS/c1-16-12-8-6-11(7-9-12)10-17-14-5-3-2-4-13(14)15/h2-9H,10,15H2,1H3
• InChI Key: RRXXUNAAMIXQAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=CC=CC=C2N

Description

2-(4-Methoxybenzylthio)aniline is a useful research compound. Its molecular formula is C14H15NOS and its molecular weight is 245.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

Introduction to 2-(4-Methoxybenzylthio)aniline

This compound is an organic compound that has garnered interest in various scientific research applications, particularly in medicinal chemistry and materials science. Its unique structural features, including the methoxy and benzylthio groups, contribute to its biological activity and potential utility in synthesizing novel compounds.

Medicinal Chemistry

This compound has shown promise in the development of new pharmaceutical agents. Its derivatives have been studied for their potential anticancer properties. For instance, compounds derived from similar thioaniline structures have demonstrated significant activity against various cancer cell lines, including leukemia and CNS tumors .

Case Study: Anticancer Activity

A study evaluated the anticancer effects of thioaniline derivatives, revealing that certain modifications to the aniline structure enhanced cytotoxicity against MOLT-4 leukemia cells, achieving inhibition rates exceeding 80% . This suggests that this compound could be a lead compound for further development.

Organic Synthesis

The compound serves as a versatile building block in organic synthesis. It can participate in various reactions, including nucleophilic substitutions and coupling reactions, leading to the formation of more complex molecules. Its thioether functionality is particularly valuable in synthesizing thiazole and thiophene derivatives, which are important in pharmaceuticals and agrochemicals.

Material Science

In material science, derivatives of this compound are explored for their applications in organic electronics, such as organic light-emitting diodes (OLEDs). The compound's ability to act as a hole transport material makes it suitable for enhancing the efficiency of electronic devices .

Research has indicated that compounds with similar structures exhibit a range of biological activities beyond anticancer effects, including antimicrobial and anti-inflammatory properties. The incorporation of the methoxy group is believed to enhance biological activity by improving solubility and bioavailability .

Synthesis routes and methods

Procedure details

2-Aminothiophenol (25 g, 0.2 mol) was reacted with 16 g sodium hydroxide (0.40 mol) and 34.8 g p-methoxybenzylchoride (0.22 mol) by the method described in Example 24. The mixture was stirred at room temperature for 16 hours. The precipitate was filtered from the reaction mixture, and recrystallised from ethyl acetate to give 23 g of the desired product as a light brown solid (47% yield). 1H NMR (60 MHz, CDCl3): 3.66 (s, 3H), 3.73 (s, 2H), 4.13 (brs, 2H), 6.3-7.3(m, 8H) ppm. TLC (50% ethyl acetate/hexane) Rf 0.80.